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Introduction: Samarium-144 (144Sm) is the lightest and only spherical stable isotope of
samarium.[1] It is a proton-rich nucleus, referred to as a p-nucleus, which cannot be
synthesized by the primary neutron-capture processes (s- and r-processes) that form the
majority of heavy elements.[2][3] The primary astrophysical mechanism for its formation is
believed to be the p-process, which involves a series of photodisintegration reactions—such as
(y,n), (v,p), and (y,a)—on heavier, pre-existing seed nuclei at high temperatures in stellar
environments like supernovae.[2][3][4]

Studying the photodisintegration of 44Sm and related isotopes is crucial for validating and
refining nuclear reaction models used in astrophysical simulations.[5] Experimental cross-
section data for these reactions provide essential benchmarks for theoretical calculations,
particularly concerning the Giant Dipole Resonance (GDR), a collective excitation mode that
governs photoabsorption in nuclei at energies above 10 MeV.[6][7] These studies employ
specialized experimental techniques utilizing high-energy gamma-ray sources, such as
Bremsstrahlung radiation and Laser Compton Scattering (LCS), coupled with advanced
detector systems.[8][9][10]

This document provides a summary of key quantitative data and detailed protocols for the
experimental study of photodisintegration reactions involving Samarium-144.
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Data Presentation: Photodisintegration Cross-
Sections

The following tables summarize experimentally measured and theoretically calculated cross-
section data for photodisintegration reactions relevant to Samarium-144.

Table 1: Cross-Sections for Reactions Producing 144Sm

Photon Energy Cross-Section

Reaction Method/Model Reference
(MeV) (mb)
Theoretical
1458m(y’n)144s .
15.04 359.93 (JLM Optical [2]
m
Model)

Theoretical (JLM
145Sm(y,n)44Sm 20 54.14 _ [2]
Optical Model)

1465m(y,2n)144S Theoretical (JLM
17.1 97.37 . [2]
m Optical Model)

| 14¢Sm(y,2n)44Sm | 20 | 67 | Theoretical (JLM Optical Model) |[2] |

Table 2: Cross-Sections for the 144Sm(y,n)#3Sm Reaction

. Photon Energy L
Facility / Study Key Findings Method Reference
Range (MeV)

. Laser
Cross-section
Compton

systematically Scatteri
cattering

NewSUBARU 10.66 - 12.66 20% lower [91[11]
(LCS) y-rays,

than previous
3He neutron

Saclay data.
detector.

| Saclay | 12.53 - 29.47 | Provided foundational data on GDR in 144Sm. | Positron annihilation
in-flight, Gd-loaded scintillator tank. |[9][11] |
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Experimental Protocols

Protocol 1: (y,n) Cross-Section Measurement using
Laser Compton Scattering (LCS)
This protocol describes the measurement of photoneutron cross-sections using quasi-

monochromatic gamma-rays, a technique employed at facilities like NewSUBARU.[8][12][13]

1. Objective: To measure the energy-dependent cross-section of the 144Sm(y,n)43Sm reaction
near the neutron emission threshold.

. Materials & Equipment:

Gamma-Ray Source: Laser Compton Scattering (LCS) facility, providing a quasi-
monochromatic, high-intensity, polarized gamma-ray beam.[3] The beam energy can be
varied, for instance, from 1 to 19.5 MeV.[3][9]

Target: Highly enriched (e.g., 88.8%) 144Sm sample.[12] Targets can be prepared by
molecular deposition of 44Sm203 onto a backing material like aluminum.[14][15]

Neutron Detector: An array of 3He proportional counters embedded in a polyethylene
moderator for thermalizing the emitted neutrons.[8][12]

Beam Monitoring: System to measure the incident gamma-ray flux, often involving a
separate detector downstream of the target.

Data Acquisition (DAQ) System: Electronics and software to record signals from the neutron
detector and beam monitor in coincidence.

. Methodology:

Beam Generation: Generate a quasi-monochromatic y-ray beam by scattering laser photons
off a relativistic electron beam in a storage ring.[8] Collimate the resulting beam to define its
size and profile.

Target Placement: Position the 144Sm target at the center of the neutron detector array,
perpendicular to the incoming y-ray beam.
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e Irradiation: Irradiate the target with the y-ray beam at a specific energy. The interaction of
photons with *44Sm nuclei will produce neutrons via the (y,n) reaction.

» Neutron Detection: The emitted high-energy neutrons are slowed down (moderated) by the
polyethylene and captured by the 3He counters. The detection is based on the reaction 3He +
n - 3H + p, which produces a detectable charge pulse.[12]

o Data Collection: Record the number of neutron events, normalized to the incident photon
flux, for a predetermined amount of time.

o Energy Scan: Repeat steps 3-5 at different y-ray beam energies to map out the cross-section
as a function of energy.

o Data Analysis:
o Calculate the neutron detection efficiency using simulation codes or calibration sources.

o Correct for background neutrons from environmental sources and beam-related
interactions.

o Use the measured neutron counts, target thickness, photon flux, and detector efficiency to
calculate the absolute photoneutron cross-section at each energy point.

Protocol 2: (y,p) and (y,a) Cross-Section Measurement
using Silicon Telescopes

This protocol is based on a proposed setup for measuring photoreactions involving charged
particle emission.[5]

1. Objective: To measure the cross-section of 44Sm(y,p) and #4Sm(y,a) reactions.
2. Materials & Equipment:

o Gamma-Ray Source: High-energy photon source (e.g., Bremsstrahlung or LCS) in the 8-15
MeV range.[5]

e Target: A thin, self-supporting *#4Sm target.
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Detector Array: An array of silicon-based particle telescopes surrounding the target. A typical
telescope consists of a thin AE detector and a thick E detector (e.g., Double Sided Silicon
Strip Detectors - DSSSDs).[5]

Vacuum Chamber: To house the target and detector array, minimizing energy loss of the
emitted charged particles.

DAQ System: To process signals from the silicon detectors for particle identification and
energy measurement.

. Methodology:

Setup: Place the 1#4Sm target in the center of the vacuum chamber. Arrange the silicon
telescopes around the target, ensuring they are shielded from the direct gamma-ray beam.
For polarized beams, detectors should be placed perpendicular to the beam direction to
maximize detection of particles emitted along the electric field vector.[5]

Irradiation: Irradiate the target with the gamma-ray beam.
Particle Detection & Identification:

o When a charged patrticle (proton or alpha) is emitted, it passes through the AE and E
detectors.

o The particle deposits a fraction of its energy (AE) in the thin detector and the remaining
energy (E) in the thick detector.

o By plotting AE versus E, different particle types (protons, alphas) can be clearly separated
and identified.

Data Collection: Record the energy and identity of each detected particle for a set integrated
beam flux.

Data Analysis:
o Determine the total number of detected protons and alpha particles.

o Calculate the geometric efficiency of the detector setup using simulations.
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o Use the particle counts, target properties, beam flux, and efficiency to determine the (y,p)
and (y,a) reaction cross-sections.

Visualizations: Reaction Pathways and Experimental

Workflows
Astrophysical p-Process Formation of *44Sm

The photodisintegration of heavier isotopes is a key pathway for the nucleosynthesis of the p-
nucleus #4Sm in supernovae. The diagram below illustrates the primary photoneutron reaction
channels starting from a seed nucleus like 146Sm.

1455m ol 14°Sm (Seed Nucleus) m‘

Click to download full resolution via product page

Caption: Reaction pathway for the astrophysical p-process synthesis of 144Sm.

Experimental Workflow for (y,n) Measurement

The following diagram outlines the logical flow of a photoneutron cross-section measurement
experiment using a Laser Compton Scattering (LCS) gamma-ray source.
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Caption: Workflow for a #4Sm(y,n) cross-section experiment using an LCS source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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